Cas no 2167225-15-0 (2-bromopropyl 3-methyloxetane-3-carboxylate)

• Product Name: 2-bromopropyl 3-methyloxetane-3-carboxylate
• CAS No: 2167225-15-0
• MF: C₈H₁₃BrO₃
• MW: 237.091022253036
• CID: 5921767
• PubChem ID: 165604944
• Update Time: 2025-06-09

2-bromopropyl 3-methyloxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 3-methyloxetane-3-carboxylate
• 2167225-15-0
• EN300-1572685

• Inchi： 1S/C8H13BrO3/c1-6(9)3-12-7(10)8(2)4-11-5-8/h6H,3-5H2,1-2H3
• InChI Key： WODUZDZMAQNPNO-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C1(C)COC1)=O

Computed Properties

• Exact Mass: 236.00481g/mol
• Monoisotopic Mass: 236.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-bromopropyl 3-methyloxetane-3-carboxylate

Comprehensive Overview of 2-Bromopropyl 3-Methyloxetane-3-Carboxylate (CAS No. 2167225-15-0)

2-Bromopropyl 3-methyloxetane-3-carboxylate (CAS No. 2167225-15-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, polymer chemistry, and material science. This compound, characterized by its unique oxetane ring and bromopropyl ester functionality, is widely utilized in the synthesis of high-performance polymers, drug delivery systems, and advanced coatings. Its molecular structure, combining reactivity and stability, makes it a valuable building block for researchers and industrial applications alike.

The growing demand for 2-bromopropyl 3-methyloxetane-3-carboxylate is driven by its versatility in chemical synthesis. For instance, the oxetane moiety is known for its ring-opening polymerization potential, which is critical in developing biodegradable plastics and sustainable materials—a hot topic in today's eco-conscious market. Additionally, the bromine substituent offers a reactive handle for further functionalization, enabling the creation of customized molecular architectures. Researchers often search for "oxetane derivatives in drug delivery" or "brominated ester applications," highlighting the compound's relevance in cutting-edge scientific inquiries.

In the pharmaceutical industry, CAS 2167225-15-0 is explored as a precursor for prodrugs and targeted therapies. Its ability to modify solubility and bioavailability aligns with the trending focus on "enhancing drug efficacy" and "precision medicine." The compound's compatibility with click chemistry and other modular synthesis techniques further positions it as a key player in the development of next-generation therapeutics. Recent publications have emphasized its role in "bioconjugation strategies," a rapidly evolving area in biopharmaceuticals.

From a material science perspective, 2-bromopropyl 3-methyloxetane-3-carboxylate is instrumental in designing coatings with superior adhesion and durability. Industries are increasingly searching for "high-performance coating additives" and "UV-resistant polymers," where this compound's attributes shine. Its incorporation into epoxy resins and polyurethanes enhances mechanical properties, making it ideal for automotive, aerospace, and electronics applications. The compound's thermal stability also addresses the demand for "heat-resistant materials" in extreme environments.

Quality and safety are paramount when handling 2-bromopropyl 3-methyloxetane-3-carboxylate. Reputable suppliers ensure compliance with international standards, catering to queries like "reliable CAS 2167225-15-0 suppliers" or "analytical methods for oxetane compounds." Advanced techniques such as GC-MS, NMR, and HPLC are employed to verify purity and consistency, meeting the stringent requirements of academic and industrial users. Proper storage conditions—typically under inert atmospheres and low temperatures—are emphasized to maintain the compound's integrity.

In summary, 2-bromopropyl 3-methyloxetane-3-carboxylate (CAS No. 2167225-15-0) is a multifaceted compound bridging innovation across pharmaceuticals, polymers, and advanced materials. Its alignment with trending topics like "sustainable chemistry" and "smart materials" ensures its continued relevance in research and development. As industries evolve toward greener and more efficient solutions, this compound stands out as a critical enabler of next-generation technologies.